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Introduction

Pentaerythrityl Tetrastearate (PETS) is a tetraester of pentaerythrityl and stearic acid. It is a
versatile excipient utilized across the pharmaceutical, cosmetic, and personal care industries.
[1] Primarily, PETS and its ethoxylated derivative, PEG-150 Pentaerythrityl Tetrastearate,
serve as effective viscosity-increasing agents, emulsifiers, and texture enhancers.[2][3] These
properties are crucial for optimizing the stability, sensory characteristics, and performance of a
wide range of formulations, from creams and lotions to shampoos and conditioners.[2][4][5]

This document provides detailed application notes on the use of Pentaerythrityl Tetrastearate
as a viscosity modifier, protocols for its evaluation, and a summary of its rheological impact.

Mechanism of Action

Pentaerythrityl Tetrastearate primarily functions as a non-aqueous viscosity-increasing agent.
[6] In formulations, its large molecular structure and long fatty acid chains contribute to the
thickening of the product by increasing the internal friction of the system. In aqueous systems,
the ethoxylated form, PEG-150 Pentaerythrityl Tetrastearate, is particularly effective. It can
form a network structure that entraps water molecules, thereby increasing the viscosity of the
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formulation.[2][3] This ingredient is known to be a high-performance thickener even at low
concentrations.[3]

Applications in Formulations

Pentaerythrityl Tetrastearate and its derivatives are incorporated into various formulations to
achieve the desired rheological properties. Common applications include:

Topical Creams and Lotions: PETS helps to build viscosity, providing a rich and creamy
texture. It also acts as an emollient, conditioning the skin.[6]

e Shampoos and Conditioners: PEG-150 Pentaerythrityl Tetrastearate is used as a thickener
and emulsifier in hair care products.[4][5]

e Gels and Serums: It aids in thickening low-viscosity fluids to achieve the desired gel-like
consistency.[2]

e Liquid Soaps and Body Washes: It enhances the viscosity and stability of surfactant-based
cleansing products.

Quantitative Data on Viscosity Modification

While specific quantitative data for Pentaerythrityl Tetrastearate is not extensively available in
public literature, the following tables provide representative data based on the typical
performance of high-molecular-weight non-ionic thickeners in aqueous surfactant systems and
oil-based formulations. This data is intended to be illustrative for formulation development.

Table 1: Representative Viscosity of an Aqueous Surfactant System Thickened with PEG-150
Pentaerythrityl Tetrastearate at 25°C
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Concentration of PEG-150
Pentaerythrityl
Tetrastearate (% wiw)

Viscosity (mPa-s) at Shear
Rate of 10 s—*

Viscosity (mPa-s) at Shear
Rate of 100 s—*

0.5 1500 800
1.0 3500 1800
2.0 8000 4500
3.0 15000 8000
5.0 25000 13000

Table 2: Representative Viscosity of a Mineral Oil-Based Formulation with Pentaerythrityl

Tetrastearate at Different Temperatures

Concentration of
Pentaerythrityl
Tetrastearate (% wiw)

Viscosity (mPa-s) at 25°C

Viscosity (mPa-s) at 40°C

1.0 500 300
2.0 1200 700
5.0 4000 2500
10.0 10000 6000

Experimental Protocols
Protocol 1: Preparation of a Thickened Aqueous

Surfactant System

Objective: To prepare a clear agueous surfactant-based gel using PEG-150 Pentaerythrityl

Tetrastearate as a thickener.

Materials:

o PEG-150 Pentaerythrityl Tetrastearate
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e Sodium Laureth Sulfate (SLES)

o Cocamidopropy! Betaine (CAPB)

e Glycerin

e Citric Acid or Sodium Hydroxide (for pH adjustment)

e Preservative

e Deionized Water

Procedure:

In a primary vessel, add deionized water and begin moderate agitation.

o Slowly disperse the PEG-150 Pentaerythrityl Tetrastearate into the water until fully
dissolved. Heat to 60-70°C to facilitate dissolution if necessary.

 In a separate vessel, combine the SLES, CAPB, and glycerin. Mix until uniform.

e Slowly add the surfactant mixture to the main vessel containing the dissolved PEG-150
Pentaerythrityl Tetrastearate with continuous mixing.

 Allow the mixture to cool to below 40°C.
e Add the preservative.
o Adjust the pH to the desired range (e.g., 5.5-6.5) using citric acid or sodium hydroxide.

o Continue mixing until the formulation is uniform and clear.

Protocol 2: Viscosity Measurement of Formulations

Objective: To determine the viscosity of the prepared formulations at controlled shear rates and
temperatures.

Apparatus:
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» Rotational Viscometer (e.g., Brookfield type) with appropriate spindles.[7]
o Temperature-controlled water bath or Peltier system.

Procedure:

» Calibrate the viscometer according to the manufacturer's instructions.

o Equilibrate the formulation sample to the desired temperature (e.g., 25°C) in the temperature
control unit.

o Select a spindle and rotational speed that will provide a torque reading between 10% and
90% of the instrument's capacity.

e Immerse the spindle into the sample to the marked level, avoiding the introduction of air
bubbles.

» Allow the spindle to rotate for a sufficient time (e.g., 60 seconds) to obtain a stable reading.
e Record the viscosity in mPa:s (or cP) and the corresponding shear rate.

o Repeat the measurement at different rotational speeds to assess the shear-thinning behavior
of the formulation.

o For temperature-dependent studies, repeat steps 2-7 at different temperatures.

Visualizations
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Caption: Experimental workflow for formulation and rheological analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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